1-[2-Amino-1-(3-chloro-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid

• CAS No.: 886363-92-4
• Molecular Formula: C13H17ClN2O2
• Molecular Weight: 268.74 g/mol
• IUPAC Name: 1-[2-amino-1-(3-chlorophenyl)ethyl]pyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C13H17ClN2O2/c14-11-3-1-2-9(6-11)12(7-15)16-5-4-10(8-16)13(17)18/h1-3,6,10,12H,4-5,7-8,15H2,(H,17,18)
• InChI Key: OFYQCQTXNGVHCI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1C(=O)O)C(CN)C2=CC(=CC=C2)Cl

Description

The compound “1-[2-Amino-1-(3-chloro-phenyl)-ethyl]-pyrrolidine-3-carboxylic acid” is a complex organic molecule. It contains an amino group (-NH2), a chlorophenyl group (a benzene ring with a chlorine atom), an ethyl group (a two-carbon chain), and a pyrrolidine-3-carboxylic acid group (a five-membered ring with nitrogen and a carboxylic acid group).

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the formation of the pyrrolidine ring, the introduction of the amino and carboxylic acid groups, and the attachment of the chlorophenyl and ethyl groups. The exact methods would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic chlorophenyl group and the pyrrolidine ring would contribute to the compound’s stability.

Chemical Reactions Analysis

This compound could potentially undergo a variety of chemical reactions, depending on the conditions. The amino group could participate in acid-base reactions, the chlorophenyl group could undergo electrophilic aromatic substitution, and the carboxylic acid group could react with bases or be reduced to an alcohol.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar groups like the amino and carboxylic acid groups could make the compound soluble in water.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action might involve binding to a specific receptor or enzyme in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity, toxicity, and the precautions necessary when handling it.

Future Directions

Future research on this compound could involve exploring its potential uses, studying its reactivity under different conditions, or investigating its mechanism of action in more detail.